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Compound of Interest

Compound Name: 4,4'-Oxydiphthalic anhydride

Cat. No.: B157706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4'-Oxydiphthalic anhydride (ODPA), identified by CAS number 1823-59-2, is a high-purity

aromatic dianhydride monomer.[1][2] It is a white to off-white crystalline powder.[1][3] ODPA is

a cornerstone in the synthesis of high-performance polymers, most notably polyimides.[4][5][6]

The defining feature of its molecular structure is an ether linkage between the two phthalic

anhydride units, which imparts significant flexibility into the polymer backbone.[4] This structural

characteristic leads to polymers with exceptional thermal stability, chemical resistance, and

superior processability compared to those made with more rigid dianhydrides.[4][7] While its

primary applications are in materials science for the aerospace, electronics, and automotive

industries, its potential use in advanced medical devices and durable coatings is an area of

interest for drug development and life science professionals.[5][8]

Physicochemical Properties
The fundamental properties of 4,4'-Oxydiphthalic anhydride are summarized below. This data

is critical for its handling, storage, and application in synthesis.
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Property Value

CAS Number 1823-59-2[1][2][9]

Chemical Formula C₁₆H₆O₇[1][2][8][9]

Molecular Weight 310.21 g/mol [2][8][9]

Appearance White to off-white powder or crystal[1][2][3]

Melting Point 225-229 °C[1][2][3]

Synonyms

ODPA, 3,3′,4,4′-Diphenyl ether tetracarboxylic

acid dianhydride, 5,5′-Oxybis(1,3-

isobenzofurandione)[1][2]

Solubility

Good solubility in polar, aprotic solvents;

essentially insoluble in water at room

temperature.[4][10]

Storage Conditions
Store in a cool, dry, well-ventilated place under

an inert gas; product is moisture sensitive.[1]

Synthesis of 4,4'-Oxydiphthalic Anhydride
Several synthetic routes to ODPA have been developed. A common and well-documented

laboratory and industrial method involves the condensation of a halogenated phthalic

anhydride, such as 4-chlorophthalic anhydride, in the presence of an alkali metal carbonate

and a phase-transfer catalyst.[3][9][10]

Experimental Protocol: Synthesis from 4-Chlorophthalic
Anhydride
This protocol is adapted from established procedures.[3][10]

Materials:

4-Chlorophthalic anhydride

Potassium carbonate (powdered)
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Tetraphenylphosphonium bromide (catalyst)

1,2,4-Trichlorobenzene (solvent)

Hexane (for washing)

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, thermometer,

and a distillation head, charge 4-chlorophthalic anhydride (e.g., 30g, 160 mmol), tetraphenyl

phosphonium bromide (e.g., 0.3g, 0.7 mmol), and a high-boiling solvent such as 1,2,4-

trichlorobenzene.[3][9]

Heating: Heat the mixture to approximately 220-225 °C under a nitrogen atmosphere.[9][10]

Reagent Addition: Gradually add powdered potassium carbonate (e.g., 7.95g, 58 mmol) to

the stirred mixture over a period of 45-60 minutes.[3][9]

Reaction: Maintain the reaction temperature at 220-225 °C for several hours (e.g., 6-11

hours).[10] The reaction progress can be monitored by techniques such as Gas

Chromatography (GC) to observe the conversion of the starting material.[10]

Crystallization and Isolation: Once the reaction is complete, dilute the hot reaction mixture

with additional 1,2,4-trichlorobenzene.[3][9] Allow the mixture to cool, which will cause the

4,4'-oxydiphthalic anhydride product to crystallize.

Purification: Collect the crude product by filtration.[3][9] Wash the collected solid sequentially

with 1,2,4-trichlorobenzene and then hexane to remove residual solvent and impurities.[3][9]

Drying: Dry the purified product in a vacuum or air-circulating oven at approximately 120 °C

to yield the final ODPA powder.[3][9]
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start_end process io decision Start

1. Combine 4-chlorophthalic anhydride,
 catalyst, and solvent in reactor

2. Heat mixture to ~220-225 °C

3. Add Potassium Carbonate

4. Maintain temperature for 6-11 hours

5. Cool and dilute mixture

6. Filter to isolate crude product

7. Wash with TCB and Hexane

8. Dry product in oven

Final Product:
4,4'-ODPA

Click to download full resolution via product page

Fig. 1: Workflow for the synthesis of ODPA.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b157706?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Application: Polyimide Synthesis
ODPA is a key monomer for producing polyimides, a class of polymers known for their

exceptional performance. The synthesis is typically a two-step process involving the reaction of

the dianhydride (ODPA) with a diamine.

Step 1: Poly(amic acid) Formation: The reaction is first carried out in a polar, aprotic solvent

at a low temperature. The diamine's nucleophilic amine groups attack the electrophilic

carbonyl carbons of the anhydride groups in ODPA, leading to ring-opening and the

formation of a soluble poly(amic acid) precursor.

Step 2: Imidization: The poly(amic acid) is then converted to the final polyimide. This is

achieved either by heating (thermal imidization) to high temperatures (200-300 °C) or by

using a chemical dehydrating agent at lower temperatures. This step involves the cyclization

of the amic acid units, eliminating water and forming the stable imide ring structure.
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Reactants

Step 1: Polycondensation

Step 2: Imidization

reactant intermediate product condition 4,4'-Oxydiphthalic
Anhydride (ODPA)

Poly(amic acid) Intermediate

 Low Temp.
 Polar Solvent 

Aromatic Diamine
(e.g., ODA, p-PDA)

 Low Temp.
 Polar Solvent 

Polyimide

 Heat or
 Chemical Dehydration 

Water (byproduct)

 Elimination 

Click to download full resolution via product page

Fig. 2: General pathway for ODPA-based polyimide synthesis.

Properties and Applications of ODPA-Based
Materials
The incorporation of ODPA into polymer structures imparts a unique combination of properties,

making them suitable for a wide range of demanding applications.[4][5] The flexible ether

linkage enhances processability and solubility without significantly compromising thermal

stability.[4]
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Application Area
Key Properties Conferred
by ODPA

Examples of Use

Energy Storage

High thermal resistance, high

specific capacitance (121 F/g),

good electrochemical

performance.[2][4]

Separators/diaphragms in

supercapacitors; anodes in

lithium-ion batteries where they

can dissolve in the electrolyte.

[2][4]

Electronics & Microelectronics

Excellent electrical insulation,

low dielectric constant, thermal

stability, chemical resistance.

[4][5]

Insulating films for flexible

printed circuits, protective

coatings for electronic

components, flame retardant in

electrical products.[5][7]

Aerospace & Automotive

High-temperature resistance,

excellent mechanical

properties, resistance to

organic solvents and fluids.[4]

[5]

Components requiring high-

temperature performance such

as bearings, seals, and gears;

lightweight structural

composites.[5]

Advanced Materials

Good processability, ability to

form metal-organic frameworks

(MOFs).[2][4]

Adhesives and coatings;

formation of MOFs with metal

ions for use in flexible

optoelectronic memory

devices.[2][4][5]

Safety and Handling
ODPA is a stable chemical but requires careful handling in a laboratory or industrial setting. It is

moisture-sensitive, and its primary hazard is related to its environmental impact.[1]
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Pictogram Signal Word Hazard Statements
Precautionary
Statements

No symbol[11] No signal word[11]

H412: Harmful to

aquatic life with long

lasting effects.[1][11]

[12][13]H318: Causes

serious eye damage.

P273: Avoid release to

the environment.[1]

[11][13]P305 + P351 +

P338 + P310: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. Immediately

call a POISON

CENTER/doctor.

Handling Recommendations:

Use only in a well-ventilated area to avoid inhalation of dust.[1]

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses

with side shields.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Keep away from food and drink.[1]

Relevance for Drug Development Professionals
While 4,4'-Oxydiphthalic anhydride is not directly used as a pharmaceutical agent, its role in

creating high-performance polymers is relevant to the broader biomedical and drug

development fields. The polyimides derived from ODPA offer high thermal stability, chemical

inertness, and excellent mechanical properties. These characteristics are highly desirable for

applications such as:
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Medical Devices: Manufacturing robust, sterilizable components for diagnostic and surgical

equipment.

Implantable Systems: As durable, biocompatible coatings for medical implants.

Microfluidics and Diagnostics: Fabricating chemically resistant and thermally stable lab-on-a-

chip devices for high-throughput screening and analysis.

The ability to create advanced materials like MOFs also opens possibilities for developing novel

drug delivery systems or advanced sensor technologies.[2] Therefore, an understanding of

ODPA and its polymer derivatives can inform the development of next-generation medical and

research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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